2-(4-Butoxyphenyl)quinoline-4-carbonyl chloride

• IUPAC Name: 2-(4-butoxyphenyl)quinoline-4-carbonyl chloride
• InChI: InChI=1S/C20H18ClNO2/c1-2-3-12-24-15-10-8-14(9-11-15)19-13-17(20(21)23)16-6-4-5-7-18(16)22-19/h4-11,13H,2-3,12H2,1H3
• InChI Key: PUFACACYZRYKRZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)Cl
• Molecular Formula: C20H18ClNO2
• DSSTOX Substance ID: DTXSID601244661
• Molecular Weight: 339.8 g/mol
• CAS RN: 1160264-83-4

Description

“2-(4-Butoxyphenyl)quinoline-4-carbonyl chloride” is a compound used for proteomics research. It has a molecular formula of C20H18ClNO2 and a molecular weight of 339.82.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its molecular formula, C20H18ClNO2. For a more detailed structural analysis, you may refer to resources like ChemSpider or PubChem.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its molecular structure. It has a molecular weight of 339.82. More detailed properties can be found on databases like PubChem.

Scientific Research Applications

Crystal Structure and Spectral Analysis

Research on similar quinoline derivatives, like N-(4-acetylphenyl)quinoline-3-carboxamide, involves analyzing their crystal structure and spectral properties. For instance, the study of N-(4-acetylphenyl)quinoline-3-carboxamide revealed insights into its crystallization in the monoclinic system, with packing mainly controlled by hydrogen bond interactions. Such studies are crucial for understanding the structural properties of quinoline derivatives (Polo-Cuadrado et al., 2021).

Synthesis and Optical Properties

Quinolines can be synthesized through regiospecific methods, as shown in a study where 2,4-disubstituted quinolines were created using acyl chlorides, alkynes, and aminothiophenols. The absorption spectra and blue emission properties of these quinolines under UV excitation were also analyzed (Rotzoll et al., 2010). Similarly, the optical properties of 4H-pyrano[3,2-c]quinoline derivatives have been investigated, focusing on their absorption parameters and optical energy gaps, which are essential for applications in photovoltaics and thin-film technology (Zeyada et al., 2016).

Electronic and Nonlinear Optical Properties

Quinoline-based compounds like 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile have been studied for their electronic structure and nonlinear optical (NLO) properties. These properties are evaluated using DFT and TD-DFT calculations, indicating potential applications in fields like photonics and molecular electronics (Wazzan et al., 2016).

Photovoltaic Applications

The photovoltaic properties of quinoline derivatives, such as their use in organic–inorganic photodiode fabrication, have been explored. Studies on compounds like 2-Amino-6-ethyl-5-oxo-4-(3-Ph)-5, 6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile showed promising results for their application in photodiodes, with enhanced diode parameters and photoconductivity sensitivity (Zeyada et al., 2016).

Synthesis Techniques

Advancements in synthesis techniques, such as the palladium-catalyzed oxidative carbonylation of 2-ethynylaniline derivatives to create quinoline-4-ones, have been documented. These methods provide efficient pathways for creating diverse quinoline derivatives, useful in various scientific applications (Costa et al., 2004).

Catalysis and Reactions

Research on quinoline derivatives also extends to catalysis, as seen in the iridium-catalyzed hydrogenation of quinolines, where mechanisms involve hydride addition and isomerization. Such studies are vital for understanding reaction pathways and developing efficient catalysts (Wang et al., 2009).